7-(3,5-dimethylpiperidine-1-carbonyl)-3-(2-methoxyethyl)-2-sulfanylidene-1H-quinazolin-4-one

• IUPAC Name: 7-(3,5-dimethylpiperidine-1-carbonyl)-3-(2-methoxyethyl)-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C19H25N3O3S/c1-12-8-13(2)11-21(10-12)17(23)14-4-5-15-16(9-14)20-19(26)22(18(15)24)6-7-25-3/h4-5,9,12-13H,6-8,10-11H2,1-3H3,(H,20,26)
• InChI Key: ZAKOVLVHPXLPMS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C(=O)C2=CC3=C(C=C2)C(=O)N(C(=S)N3)CCOC)C
• Molecular Formula: C19H25N3O3S
• Molecular Weight: 375.5 g/mol

Description

7-(3,5-dimethylpiperidine-1-carbonyl)-3-(2-methoxyethyl)-2-sulfanylidene-1H-quinazolin-4-one is a useful research compound. Its molecular formula is C19H25N3O3S and its molecular weight is 375.49. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry and Compound Derivation

• Development of Novel Synthetic Routes: Research has focused on synthesizing novel quinazoline derivatives through various chemical reactions, highlighting the versatility and reactivity of the quinazoline moiety. For example, studies have described the synthesis of quinazoline derivatives with potential biological activities, involving intricate synthetic pathways that could be applicable for creating derivatives of the specified compound (Lempert et al., 1986).

Antitumor and Antibacterial Activities

• Biological Activity Screening: Quinazoline derivatives have been investigated for their antitumor and antibacterial properties. Some compounds have shown promising results in inhibiting tumor growth and bacterial proliferation, suggesting potential applications in developing new therapeutic agents (Markosyan et al., 2019).

Structural Studies and Material Science

• Characterization and Material Development: The synthesis and structural characterization of quinazoline derivatives have provided insights into their chemical properties, which could be relevant for material science applications. Studies have explored the molecular structures, offering a foundation for the development of materials with specific chemical and physical properties (Yan & Ouyang, 2013).

Antioxidant Properties

• Evaluation of Antioxidant Potential: Research into quinazoline derivatives has also extended to evaluating their antioxidant capabilities. Some studies have indicated that these compounds exhibit significant antioxidant activity, which could have implications for pharmaceutical development and the study of diseases associated with oxidative stress (Al-azawi, 2016).